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Compound of Interest

Compound Name: 2-Pentyl thiocyanate

Cat. No.: B1621788

Essential Safety and Handling Guide for 2-Pentyl
Thiocyanate

Topic: Personal Protective Equipment for Handling 2-Pentyl Thiocyanate

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety information for handling 2-Pentyl thiocyanate. While a
specific Safety Data Sheet (SDS) for 2-Pentyl thiocyanate (CAS No. 61735-43-1) is not
readily available, the following guidance is based on the known hazards of similar thiocyanate
compounds.[1][2][3] Thiocyanates are known to be highly toxic and require strict safety
protocols.[4]

Hazard Identification and Classification

2-Pentyl thiocyanate is expected to share hazard classifications with other organic
thiocyanates. The primary routes of exposure are inhalation, skin contact, and ingestion, all of
which can be fatal.[4] Contact with acids may liberate highly toxic hydrogen cyanide gas.[5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1621788?utm_src=pdf-interest
https://www.benchchem.com/product/b1621788?utm_src=pdf-body
https://www.benchchem.com/product/b1621788?utm_src=pdf-body
https://www.benchchem.com/product/b1621788?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1709609.htm
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=18044&ExtHyperLink=1
https://m.chemicalbook.com/chemicalproductproperty_ru_cb91000376.htm
https://www.sigmaaldrich.com/US/en/sds/sial/83374
https://www.benchchem.com/product/b1621788?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sial/83374
https://www.fishersci.com/store/msds?partNumber=AC448000010&countryCode=US&language
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class

GHS Classification

Precautionary Statement
Codes

Acute Toxicity, Oral

Category 1/2

H300: Fatal if swallowed[4]

Acute Toxicity, Dermal

Category 1/2

H310: Fatal in contact with
skin[4]

Acute Toxicity, Inhalation

Category 1/2

H330: Fatal if inhaled[4]

Serious Eye Damage/Irritation

Category 1/2A

H318/H319: Causes serious

eye damage/irritation[6]

Hazardous to the Aquatic

Environment

Acute and Chronic Category 1

H400/H410: Very toxic to
aquatic life with long lasting
effects[4]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling 2-Pentyl thiocyanate. The

following table outlines the minimum required PPE.
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Body Part

Required PPE

Specifications and
Remarks

Respiratory Protection

Full-face respirator with
appropriate cartridges (e.g.,
combination organic
vapor/acid gas/P100) or a self-
contained breathing apparatus
(SCBA).[7]

A NIOSH/MSHA approved
respirator is required.[7]
Ensure proper fit testing and

training.

Hand Protection

Chemical resistant gloves
(e.g., Butyl rubber, Viton®, or

laminate).

Double gloving is
recommended. Inspect gloves
for any signs of degradation or

puncture before use.[8]

Eye and Face Protection

Chemical safety goggles and a

face shield.

If not using a full-face
respirator, both goggles and a
face shield are necessary to

protect against splashes.[7][8]

Skin and Body Protection

Chemical-resistant apron or a
fully encapsulating chemical

protective suit.[4]

Clothing should be dedicated
to laboratory use and
laundered separately.[9]
Immediately remove and
decontaminate any

contaminated clothing.[4]

Footwear

Closed-toe, chemical-resistant

shoes or boots.

Experimental Workflow for Handling 2-Pentyl

Thiocyanate

The following diagram outlines the standard operating procedure for handling 2-Pentyl

thiocyanate in a laboratory setting.
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Experimental Workflow: Handling 2-Pentyl Thiocyanate
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l

Don appropriate PPE

l
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roceed to handling

Handling

Weigh/measure in fume hood

l

Perform reaction in a closed system

roceed to cleanup

Cleanup and Disposal

Decontaminate workspace

l

Segregate and label hazardous waste

l

Doff and dispose of PPE correctly
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Caption: Standard workflow for handling 2-Pentyl thiocyanate.
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Operational Plan

1.

Engineering Controls:

All work with 2-Pentyl thiocyanate must be conducted in a certified chemical fume hood
with a face velocity of at least 100 feet per minute.[7][10]

An eyewash station and safety shower must be readily accessible in the immediate work
area.[5][8]

. Handling Procedures:

Always handle 2-Pentyl thiocyanate in the smallest quantities necessary for the
experiment.

Avoid the formation of aerosols or dust.[7]
Do not work alone when handling this substance.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]16]

. Storage:

Store 2-Pentyl thiocyanate in a tightly sealed, properly labeled container.[4]

Keep in a cool, dry, and well-ventilated area away from incompatible materials, especially
acids and strong oxidizing agents.[5][7]

Store in a locked cabinet or other secure location accessible only to authorized personnel.[4]

. Emergency Procedures:

Spill: In case of a spill, evacuate the area immediately.[7] If the spill is large or you are not
trained to handle it, contact your institution's emergency response team. For small spills, and
only if you are trained and equipped to do so, contain the spill with an inert absorbent
material and place it in a sealed container for disposal.[11]
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o Fire: Use a dry chemical, carbon dioxide, or foam extinguisher.[5] Firefighters should wear
self-contained breathing apparatus.[7]

Disposal Plan

All waste containing 2-Pentyl thiocyanate is considered hazardous waste and must be
disposed of accordingly.

1. Waste Segregation:

o Collect all 2-Pentyl thiocyanate waste, including contaminated PPE and absorbent
materials, in a designated, sealed, and properly labeled hazardous waste container.[10]

2. Labeling:

e The waste container must be labeled with "Hazardous Waste," the full chemical name "2-
Pentyl thiocyanate," and the associated hazards (e.g., "Toxic," "Danger").

3. Disposal:

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office.[10]

» Do not dispose of 2-Pentyl thiocyanate down the drain or in the regular trash.[4] It is very
toxic to aquatic life.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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